Cas no 1495792-59-0 (2-methylcyclopentane-1-sulfonyl chloride)

• Product Name: 2-methylcyclopentane-1-sulfonyl chloride
• CAS No: 1495792-59-0
• MF: C₆H₁₁ClO₂S
• MW: 182.668339967728
• MDL: MFCD21123972
• CID: 4602356
• PubChem ID: 53649750
• Update Time: 2025-06-09

2-methylcyclopentane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-methylcyclopentane-1-sulfonyl chloride

• MDL： MFCD21123972
• Inchi： 1S/C6H11ClO2S/c1-5-3-2-4-6(5)10(7,8)9/h5-6H,2-4H2,1H3
• InChI Key： ALVFJZXVRYIEGN-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)CCCC1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl chlorides

Additional information on 2-methylcyclopentane-1-sulfonyl chloride

Introduction to 2-Methylcyclopentane-1-sulfonyl Chloride (CAS No. 1495792-59-0)

2-Methylcyclopentane-1-sulfonyl chloride (CAS No. 1495792-59-0) is a versatile organic compound that has gained significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structure, which includes a cyclopentane ring with a methyl substituent and a sulfonyl chloride functional group. The combination of these features makes it an important reagent in various chemical reactions, particularly in the synthesis of complex molecules and drug candidates.

The structure of 2-methylcyclopentane-1-sulfonyl chloride consists of a five-membered cyclopentane ring with a methyl group attached to one of the carbon atoms. The sulfonyl chloride group (-SO₂Cl) is attached to the carbon atom adjacent to the methyl group. This arrangement provides the molecule with unique reactivity and stability, making it suitable for a wide range of synthetic transformations.

In organic synthesis, 2-methylcyclopentane-1-sulfonyl chloride is often used as an electrophilic reagent in nucleophilic substitution reactions. It can react with various nucleophiles, such as amines, alcohols, and thiols, to form corresponding sulfonamides, sulfonates, and sulfonothioates. These derivatives are valuable intermediates in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals. The high reactivity of the sulfonyl chloride group allows for efficient and selective functionalization of target molecules.

Recent research has highlighted the importance of 2-methylcyclopentane-1-sulfonyl chloride in the development of new drugs. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used to synthesize potent inhibitors of specific enzymes involved in cancer progression. The ability to selectively modify target proteins using 2-methylcyclopentane-1-sulfonyl chloride has opened new avenues for drug discovery and development.

In addition to its applications in pharmaceutical research, 2-methylcyclopentane-1-sulfonyl chloride has also found use in materials science. Its unique chemical properties make it suitable for the synthesis of advanced materials with tailored functionalities. For example, researchers have utilized this compound to create novel polymers with enhanced mechanical properties and improved thermal stability. These materials have potential applications in areas such as electronics, coatings, and biomedical devices.

The synthesis of 2-methylcyclopentane-1-sulfonyl chloride typically involves several steps. One common approach is to start with 2-methylcyclopentanol and convert it to the corresponding sulfoxide using an oxidizing agent such as meta-chloroperoxybenzoic acid (mCPBA). The sulfoxide is then further oxidized to the sulfone using another oxidizing agent like hydrogen peroxide or potassium permanganate. Finally, the sulfone is treated with thionyl chloride (SOCl₂) to form the desired sulfonyl chloride. This multi-step process requires careful control of reaction conditions to ensure high yields and purity.

The safety and handling of 2-methylcyclopentane-1-sulfonyl chloride are important considerations for researchers working with this compound. It is a reactive chemical that can release toxic gases when exposed to moisture or heat. Therefore, it should be stored in a cool, dry place and handled under inert conditions using appropriate personal protective equipment (PPE). Additionally, proper waste disposal procedures should be followed to minimize environmental impact.

In conclusion, 2-methylcyclopentane-1-sulfonyl chloride (CAS No. 1495792-59-0) is a valuable reagent with diverse applications in organic synthesis, pharmaceutical research, and materials science. Its unique structure and reactivity make it an essential tool for chemists working on complex molecule synthesis and drug development. Ongoing research continues to uncover new uses for this compound, further solidifying its importance in the chemical community.